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Compound of Interest

Compound Name: NVP-AAD777

Cat. No.: B1677045

For Researchers, Scientists, and Drug Development Professionals

Introduction

NVP-AAD777 is a potent and selective inhibitor of Vascular Endothelial Growth Factor
Receptor 2 (VEGFR-2) kinase.[1] It plays a crucial role in angiogenesis research by blocking
the signaling cascade that leads to the proliferation and migration of endothelial cells. Accurate
and consistent preparation of NVP-AAD777 stock solutions is critical for obtaining reliable and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of NVP-AAD777 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for NVP-AAD777 are summarized in the table
below.
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Property Value Source
Molecular Weight 448.37 g/mol [1112]
Molecular Formula C22H14F6Na4 [1]12]
Solubility 10 mM in DMSO [1]
) -20°C for 12 months, 4°C for 6
Storage (Solid) [1]
months

) -80°C for 6 months, -20°C for 6
Storage (in DMSO) " [1]
months

Experimental Protocol: Preparation of a 10 mM NVP-
AAD777 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of NVP-AAD777 in Dimethyl
Sulfoxide (DMSO).

Materials:

NVP-AAD777 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

o Determine the Required Mass of NVP-AAD777.
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o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
448.37 g/mol / 1000 = 4.4837 mg

o Carefully weigh out the calculated amount of NVP-AAD777 powder using a calibrated
analytical balance in a fume hood.

e Dissolving NVP-AAD777 in DMSO:

o Transfer the weighed NVP-AAD777 powder into a sterile microcentrifuge tube or amber
glass vial.

o Add the desired volume of anhydrous DMSO to the tube containing the powder.
o Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved and the
solution is clear. If dissolution is slow, gentle warming in a 37°C water bath or brief
sonication can be applied.

 Aliquoting and Storage:

o Once the NVP-AAD777 is fully dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots in tightly sealed tubes at -80°C for long-term storage (up to 6 months) or
at -20°C for shorter-term storage (up to 6 months).[1]

Safety Precautions:

e NVP-AAD777 is a bioactive compound. Handle with care and use appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area, preferably a fume hood, when handling the solid powder and
DMSO.
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e DMSO is a powerful solvent and can penetrate the skin, potentially carrying dissolved
substances with it. Avoid direct contact with skin and eyes.

Visualizations

Experimental Workflow: NVP-AAD777 Stock Solution
Preparation
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Workflow for Preparing NVP-AAD777 Stock Solution
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Dissolution

Caption: Workflow for preparing NVP-AAD777 stock solution.
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Signaling Pathway: NVP-AAD777 Inhibition of the
VEGFR-2 Pathway

NVP-AAD777 Inhibition of VEGFR-2 Signaling

Extracellular

NVP-AAD777
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Caption: NVP-AAD777 inhibits VEGFR-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677045#preparing-nvp-aad777-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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